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Compound of Interest

Compound Name: Cinnoline-8-carboxylic acid

Cat. No.: B13678251

Get Quote

Executive Summary
Cinnoline-8-carboxylic acid (CAS: 1896374-95-0) is a rare but privileged scaffold in medicinal

chemistry, serving as a bioisostere for quinoline-8-carboxylic acid and a precursor for DNA

gyrase inhibitors. While the classical Richter synthesis typically yields 4-hydroxy or 4-

halocinnolines, this protocol details a modified Richter-Sonogashira sequence designed to

access the parent aromatic core.

The strategy employs a 2-amino-3-halobenzoate precursor, utilizing a Sonogashira coupling to

install the requisite alkyne, followed by diazotization-mediated cyclization (Richter reaction). A

critical reductive dehalogenation step is included to deliver the 4-unsubstituted cinnoline core

required by the target structure.

Retrosynthetic Analysis & Pathway
The synthesis is disconnected at the N1–N2 and C3–C4 bonds. The 8-carboxy substituent

dictates the use of a 1,2,3-trisubstituted benzene precursor.
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Figure 1: Retrosynthetic logic flow from target to commercially viable starting material.

Detailed Experimental Protocols
Phase 1: Precursor Synthesis (Sonogashira Coupling)
Objective: Synthesis of Methyl 2-amino-3-((trimethylsilyl)ethynyl)benzoate. Rationale: The

amino group at position 2 and the alkyne at position 3 are geometrically positioned to facilitate
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the intramolecular diazonium attack. TMS-acetylene is used to prevent premature cyclization or

polymerization.

Reagents:

Methyl 2-amino-3-bromobenzoate (1.0 equiv)

Trimethylsilylacetylene (TMSA) (1.5 equiv)

Bis(triphenylphosphine)palladium(II) dichloride (5 mol%)

Copper(I) iodide (CuI) (10 mol%)

Triethylamine (

) / THF (1:1 v/v)

Protocol:

Inertion: Flame-dry a 250 mL Schlenk flask and purge with Argon (3 cycles).

Dissolution: Charge the flask with Methyl 2-amino-3-bromobenzoate (5.0 g, 21.7 mmol),

(760 mg), and CuI (410 mg). Add degassed THF (50 mL) and

(50 mL).

Addition: Add TMSA (4.6 mL, 32.6 mmol) dropwise via syringe over 10 minutes.

Reaction: Heat the mixture to 60°C for 12–16 hours. Monitor via TLC (Hexane:EtOAc 8:1) for

consumption of bromide.

Workup: Cool to RT. Filter through a pad of Celite to remove Pd/Cu residues. Wash the pad

with EtOAc.

Purification: Concentrate the filtrate in vacuo. Purify via flash column chromatography (

, 0-10% EtOAc in Hexanes).

Yield Expectation: 85–92% (Yellow oil or solid).
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Desilylation Step: Dissolve the TMS-intermediate in MeOH (50 mL) and add

(1.5 equiv). Stir at RT for 1 hour. Quench with water, extract with DCM, and concentrate to yield
Methyl 2-amino-3-ethynylbenzoate.

Phase 2: The Richter Cyclization
Objective: Cyclization to Methyl 4-chlorocinnoline-8-carboxylate. Mechanism: Diazotization of

the amine generates a diazonium salt (

). The triple bond, activated by the proximate diazonium (and potentially nucleophilic attack by
chloride), undergoes 6-endo-dig cyclization. Critical Parameter: Use of conc. HCl directs the
reaction toward the 4-chloro derivative, which is essential for subsequent reduction to the
parent ring. Aqueous

would yield the 4-hydroxy derivative (cinnolinone), which is difficult to reduce.

Reagents:

Methyl 2-amino-3-ethynylbenzoate (1.0 equiv)

Sodium Nitrite (

) (2.5 equiv)

Concentrated HCl (12 M)

Acetone (Solvent carrier)

Protocol:

Preparation: Dissolve Methyl 2-amino-3-ethynylbenzoate (3.0 g, 17.1 mmol) in Acetone (30

mL).

Acidification: Cool the solution to -5°C (ice/salt bath). Add conc. HCl (15 mL) dropwise.

Caution: Exothermic.

Diazotization: Add a solution of
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(2.95 g in 10 mL

) dropwise, maintaining internal temp < 0°C.

Cyclization: Allow the mixture to stir at 0°C for 1 hour, then slowly warm to Room

Temperature over 2 hours. The diazonium intermediate will spontaneously cyclize.

Workup: Neutralize carefully with sat.

(to pH 7-8). Extract with DCM (3 x 50 mL).

Purification: Dry organic layer (

) and concentrate. Purify via flash chromatography (DCM:MeOH 98:2).

Product: Methyl 4-chlorocinnoline-8-carboxylate.

Yield Expectation: 65–75%.[1]

Phase 3: Reductive Dehalogenation & Hydrolysis
Objective: Removal of the C4-chloro group and ester hydrolysis to yield Cinnoline-8-
carboxylic acid.

Step 3A: Dehalogenation

Dissolve the 4-chloro intermediate (1.0 g) in MeOH (20 mL).

Add 10% Pd/C (100 mg) and Ammonium Formate (5.0 equiv) or use a Hydrogen balloon (1

atm).

Stir at RT for 4 hours. The Pd-catalyzed hydrogenolysis removes the chlorine atom.

Filter through Celite and concentrate to obtain Methyl cinnoline-8-carboxylate.

Step 3B: Hydrolysis

Dissolve the ester in THF/Water (1:1, 20 mL).

Add LiOH·H2O (3.0 equiv). Stir at RT for 3 hours.[2]
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Isolation: Acidify with 1M HCl to pH 3. The product, Cinnoline-8-carboxylic acid, typically

precipitates.

Filter, wash with cold water, and dry under vacuum.[3] Recrystallize from Ethanol/Water if

necessary.

Critical Process Parameters (CPP) &
Troubleshooting

Parameter Specification Impact on Quality

Diazotization Temp -5°C to 0°C

Temperatures >5°C during

addition lead to phenol

byproducts (diazo

decomposition) rather than

cyclization.

Acid Strength 10-12 M HCl

High chloride concentration is

required to trap the vinyl cation

intermediate as the 4-chloro

derivative. Low [Cl-] favors 4-

hydroxy formation.

Alkyne Protection TMS-Group

Free alkynes can undergo

oxidative dimerization (Glaser

coupling) during the

Sonogashira step if not

protected.

Dehalogenation Monitoring

Monitor closely; over-reduction

(hydrogenation of the benzene

ring) is possible with high

pressure

or prolonged times.

Mechanistic Visualization
The Richter cyclization involves the attack of the diazonium electrophile by the alkyne
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Figure 2: Mechanistic flow of the Richter cyclization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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